Cas no 845276-75-7 ((2-Aminophenyl)(2-bromophenyl)methanone)

• Product Name: (2-Aminophenyl)(2-bromophenyl)methanone
• CAS No: 845276-75-7
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 2805318
• PubChem ID: 20200331
• Update Time: 2025-04-21

(2-Aminophenyl)(2-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Aminophenyl)(2-bromophenyl)methanone
• 845276-75-7
• starbld0002987
• DPWZTVFFYVPPHU-UHFFFAOYSA-N
• DTXSID70603441
• Methanone, (2-aminophenyl)(2-bromophenyl)-
• 2-amino-2'-bromobenzophenone
• 2-Bromo-2'-amino-benzophenone
• 5,6-Dichloro-3-pyridinecarboxylic Acid; 2,3-Dichloropyridine-5-carboxylic Acid; 5,6-Dichloronicotinic Acid; 5,6-Dichloropyridine-3-carboxylic Acid; NSC 63885
• SCHEMBL10374111

• Inchi： 1S/C13H10BrNO/c14-11-7-3-1-5-9(11)13(16)10-6-2-4-8-12(10)15/h1-8H,15H2
• InChI Key： DPWZTVFFYVPPHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 274.99458Da
• Monoisotopic Mass: 274.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.1Ų